Cas no 197905-95-6 (4-(E)-(4-ethoxyphenyl)methylideneaminobenzene-1-sulfonamide)

• Product Name: 4-(E)-(4-ethoxyphenyl)methylideneaminobenzene-1-sulfonamide
• CAS No: 197905-95-6
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 6507899
• Update Time: 2025-09-27

4-(E)-(4-ethoxyphenyl)methylideneaminobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(E)-(4-ethoxyphenyl)methylideneaminobenzene-1-sulfonamide
• (E)-4-((4-ethoxybenzylidene)amino)benzenesulfonamide
• Benzenesulfonamide, 4-[[(4-ethoxyphenyl)methylene]amino]-

• Inchi： 1S/C15H16N2O3S/c1-2-20-14-7-3-12(4-8-14)11-17-13-5-9-15(10-6-13)21(16,18)19/h3-11H,2H2,1H3,(H2,16,18,19)
• InChI Key： DPTCTROVJZKUSN-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(N=CC2=CC=C(OCC)C=C2)C=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 509.4±60.0 °C(Predicted)
• pka: 10.45±0.10(Predicted)

Additional information on 4-(E)-(4-ethoxyphenyl)methylideneaminobenzene-1-sulfonamide

4-(E)-(4-ethoxyphenyl)methylideneaminobenzene-1-sulfonamide (CAS No. 197905-95-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-(E)-(4-Ethoxyphenyl)methylideneaminobenzene-1-sulfonamide (CAS No. 197905-95-6) is a compound of significant interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, and recent advancements in its research and applications.

Chemical Structure and Synthesis: The compound 4-(E)-(4-ethoxyphenyl)methylideneaminobenzene-1-sulfonamide is characterized by a benzene ring substituted with a sulfonamide group at the 1-position and an (E)-methylideneamino moiety linked to a 4-ethoxyphenyl group. The synthesis of this compound typically involves a multi-step process, starting with the formation of the methylideneamino bridge and followed by the introduction of the sulfonamide functionality. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for further research and development.

Physical Properties: 4-(E)-(4-Ethoxyphenyl)methylideneaminobenzene-1-sulfonamide is a solid compound with a well-defined melting point and solubility characteristics. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Biological Activity: The biological activity of 4-(E)-(4-Ethoxyphenyl)methylideneaminobenzene-1-sulfonamide has been the subject of extensive research, particularly in the context of its potential as a therapeutic agent. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary in vitro studies have demonstrated its ability to induce apoptosis in cancer cells, making it a promising candidate for further investigation in oncology.

Mechanism of Action: The mechanism by which 4-(E)-(4-Ethoxyphenyl)methylideneaminobenzene-1-sulfonamide exerts its biological effects is not yet fully understood. However, recent research suggests that it may act through multiple pathways. For example, its anti-inflammatory activity could be attributed to its ability to modulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Similarly, its anti-cancer effects may involve the inhibition of cell proliferation and induction of apoptosis through the activation of specific signaling pathways.

Clinical Trials and Future Prospects: While 4-(E)-(4-Ethoxyphenyl)methylideneaminobenzene-1-sulfonamide is still in the early stages of clinical evaluation, preliminary results are promising. Several preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for human trials. Ongoing research aims to further elucidate its pharmacokinetic properties, dose-response relationships, and potential side effects. If these studies continue to yield positive results, this compound could become an important addition to the arsenal of therapeutic agents available for treating inflammatory diseases and cancer.

Safety Considerations: As with any new chemical entity, safety is a critical consideration in the development of 4-(E)-(4-Ethoxyphenyl)methylideneaminobenzene-1-sulfonamide. Preclinical toxicology studies have shown that it has a favorable safety profile at therapeutic doses. However, continued monitoring is necessary to ensure that it remains safe for long-term use. Researchers are also exploring ways to enhance its stability and bioavailability to improve its therapeutic index.

Conclusion: In summary, 4-(E)-(4-Ethoxyphenyl)methylideneaminobenzene-1-sulfonamide (CAS No. 197905-95-6) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.